Cas no 2228471-45-0 (5-(2-amino-2-methylpropyl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(2-amino-2-methylpropyl)-3-methoxybenzene-1,2-diol
• CAS No: 2228471-45-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5963601
• PubChem ID: 165617490
• Update Time: 2025-10-30

5-(2-amino-2-methylpropyl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-2-methylpropyl)-3-methoxybenzene-1,2-diol
• EN300-1799830
• 2228471-45-0

• Inchi： 1S/C11H17NO3/c1-11(2,12)6-7-4-8(13)10(14)9(5-7)15-3/h4-5,13-14H,6,12H2,1-3H3
• InChI Key： SZBNLYCQCWEWKJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(=C1)CC(C)(C)N)O)O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 5-(2-amino-2-methylpropyl)-3-methoxybenzene-1,2-diol

5-(2-Amino-2-methylpropyl)-3-methoxybenzene-1,2-diol: A Comprehensive Overview

5-(2-Amino-2-methylpropyl)-3-methoxybenzene-1,2-diol, with the CAS number 2228471-45-0, is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes an amino group, a methylpropyl substituent, and a methoxybenzene moiety with two hydroxyl groups. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in pharmaceutical research.

The amino group in 5-(2-amino-2-methylpropyl)-3-methoxybenzene-1,2-diol plays a crucial role in its chemical reactivity and biological interactions. Amino groups are known to participate in hydrogen bonding and can form salt bridges with other functional groups, which can influence the compound's solubility and binding properties. This makes the compound particularly interesting for studies involving protein-ligand interactions and receptor binding.

The methylpropyl substituent adds steric bulk to the molecule, which can affect its conformational flexibility and interactions with biological targets. Steric effects are important in drug design as they can influence the compound's ability to penetrate cell membranes and reach its intended site of action. The presence of this substituent may also contribute to the compound's metabolic stability and pharmacokinetic properties.

The methoxybenzene moiety is another key structural feature of 5-(2-amino-2-methylpropyl)-3-methoxybenzene-1,2-diol. Methoxy groups are electron-donating substituents that can enhance the electron density on the aromatic ring, affecting the compound's electronic properties and reactivity. This moiety is often found in bioactive molecules due to its ability to modulate receptor activity and improve drug-like properties such as solubility and lipophilicity.

The presence of two hydroxyl groups (diol) in 5-(2-amino-2-methylpropyl)-3-methoxybenzene-1,2-diol further enhances its potential for forming hydrogen bonds and participating in various chemical reactions. Hydroxyl groups can also serve as sites for metabolic transformations, such as oxidation or conjugation, which are important considerations in drug metabolism studies.

Recent research has highlighted the potential of 5-(2-amino-2-methylpropyl)-3-methoxybenzene-1,2-diol in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, preliminary data suggest that this compound may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

In the context of medicinal chemistry, 5-(2-amino-2-methylpropyl)-3-methoxybenzene-1,2-diol has been investigated as a lead compound for drug development. Structure-based drug design approaches have been employed to optimize its pharmacological profile by modifying specific functional groups or introducing additional substituents. These efforts aim to enhance the compound's potency, selectivity, and safety profile while minimizing potential side effects.

From a synthetic chemistry perspective, the preparation of 5-(2-amino-2-methylpropyl)-3-methoxybenzene-1,2-diol involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and functional group interconversions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in large-scale studies and clinical trials.

In conclusion, 5-(2-amino-2-methylpropyl)-3-<strong>methoxybenzene</strong>-1,2-<strong>diol</strong> (CAS No. 2228471-45-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular structure endows it with diverse biological activities and makes it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, contributing to advancements in drug discovery and medicinal chemistry.